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Compound of Interest

3-(2,4-Dichlorophenyl)phthalazin-
Compound Name:
3-ium-1-olate

CAS No.: 320422-02-4

Cat. No.: B2408568

Get Quote

Executive Summary & Chemical Identity[2][3]

The target molecule is a mesoionic phthalazinium olate, a zwitterionic species where the
positive charge is delocalized across the phthalazinium nitrogen (N-3) and the negative charge
resides on the exocyclic oxygen (O-1).[1] Unlike neutral phthalazinones (lactams), this
compound possesses distinct electronic properties that make it a reactive 1,3-dipole for
scaffold hopping in drug discovery.[1][2]

Chemical Profile:

IUPAC Name: 3-(2,4-Dichlorophenyl)phthalazin-3-ium-1-olate[1][2]

Molecular Formula: C14HsCI2N20[1][2]

Exact Mass: ~290.00 Da[1][2][3]

Core Characteristic: Azomethine imine dipole (Type B mesoionic).[1]
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Synthesis & Formation Logic

To elucidate the structure, one must first understand its genesis.[2] The formation of the
mesoionic core typically proceeds via the condensation of 2-formylbenzoic acid
(phthalaldehydic acid) with 2,4-dichlorophenylhydrazine, followed by cyclodehydration.[1][2]

Experimental Workflow (Synthesis for Validation)

e Condensation: React 2-formylbenzoic acid with 2,4-dichlorophenylhydrazine in ethanol under
reflux.

 Intermediate: Formation of the hydrazone intermediate (often isolable).[1][3]
e Cyclization: Treatment with acetic anhydride or acid catalyst forces the ring closure.[1]

o Betaine Formation: In many protocols, the stable "olate" is generated in situ or isolated by
treating the corresponding phthalazinium salt with a base (e.qg., triethylamine).

Condensation Cyclization Deprotonation

2-Formylbenzoic Acid (-H20) | Hydrazone Intermediate (H+) o | Phthalazinium Salt (Base/Et3N)
+ 2,4-Dichlorophenylhydrazine = (Open Chain) "1 (cationic Precursor) =

3-(2,4-Dichlorophenyl)
phthalazin-3-ium-1-olate
(Mesoionic Target)

Click to download full resolution via product page

Caption: Synthetic pathway converting precursors to the mesoionic phthalazinium olate target.

[1]

Structural Elucidation Protocols

The validation of the structure relies on distinguishing the zwitterionic olate from the
thermodynamic phthalazin-1-one (lactam) isomer.[1]

Mass Spectrometry (HRMS)

The presence of two chlorine atoms provides a distinct isotopic fingerprint.[1]
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Parameter Observation Structural Implication

Confirms formula

Molecular lon [M+H]* calculated: 291.0092
C14HsCI2N20.[1][2]
Confirms presence of two
Isotope Pattern 9:6:1 (M : M+2 : M+4) )
Chlorine atoms (33CI/37Cl).[1]
] Characteristic of mesoionic
Fragmentation Loss of CO (28 Da)

olates (retro-cycloaddition).[1]

Infrared Spectroscopy (FT-IR)

This is the primary diagnostic for the "olate" vs. "one" (lactam) distinction.[1]

o C-O Stretch (Olate): The exocyclic oxygen in the mesoionic system has single-bond
character due to resonance.[1]

o Expected: Strong band at 1630-1645 cm~1.[1]

o Contrast: A normal phthalazinone lactam carbonyl appears higher, typically 1660-1680
cm~1[2]

e C=N Stretch: Distinct band at 1560-1580 cm~1 corresponding to the iminium character of the
N2=C1 bond.[1]

Nuclear Magnetic Resonance (NMR)[1][5][6][7]
IH NMR (400 MHz, DMSO-ds)

The proton at position 4 (H-4) is the structural anchor.[1]
e H-4 Singlet: A sharp singlet appearing at 4 8.90 — 9.20 ppm.[1][2]

o Reasoning: This proton is attached to the iminium carbon (C=N%).[1] It is significantly
deshielded compared to the hydrazone precursor.[1]

e Aromatic Region:

o Phthalazine Core: Multiplets at & 7.80-8.30 ppm (4 protons).[1]
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o 2,4-Dichlorophenyl: A characteristic pattern (Doublet, Doublet-of-Doublets, Doublet)
integrating for 3 protons.[1][2]

s H-3' (phenyl): ~6 7.6 ppm (d, J=2 Hz).[1]

s H-5', H-6" ~& 7.4-7.5 ppm.[1][2]

13C NMR (100 MHz)
e C-1 (Olate Carbon): Appears at & 155-158 ppm.[1]

o Note: This is shielded relative to a pure ketone (>165 ppm) due to the high electron
density from the negative charge (enolate character).[1]

e C-4 (Iminium Carbon): Appears at 0 145-150 ppm.[1]

X-Ray Crystallography (Definitive Proof)

Single-crystal XRD is required to confirm the bond lengths that define the mesoionic character.

[1]
¢ C1-01 Bond Length: Expect 1.26-1.28 A.

o Interpretation: Longer than a standard C=0 double bond (1.20-1.22 A) but shorter than a
C-O single bond (1.43 A), confirming the delocalized "olate" nature.[1]

« N2-N3 Bond Length: Expect 1.33-1.35 A, indicating partial double bond character.

o Planarity: The phthalazine ring and the exocyclic oxygen should be coplanar, while the 2,4-
dichlorophenyl ring is typically twisted (dihedral angle ~45—-60°) to minimize steric clash with
the carbonyl oxygen.[1][2]

Functional Validation: The 1,3-Dipole Test

A self-validating experiment involves reacting the elucidated compound with a dipolarophile.[1]
[2] If the structure is the mesoionic olate, it will undergo a Huisgen [3+2] cycloaddition.

Protocol:
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o Dissolve the candidate compound in acetonitrile.[1]

e Add 1.2 equivalents of Dimethyl Acetylenedicarboxylate (DMAD).
e Reflux for 2—-4 hours.

e Result: Formation of a Pyrrolo[2,1-a]phthalazine derivative.

o Observation: Disappearance of the yellow/orange color of the mesoionic starting material.

[1]

o Spectral Change: Loss of the low-field H-4 singlet (it becomes part of the pyrrole ring
system).[1][2]

[3+2] Cycloaddition
-CO2 if extrusion occurs)

3-(2,4-Dichlorophenyl)
phthalazin-3-ium-1-olate
(1,3-Dipole)

Pyrrolo[2,1-a]phthalazine
Derivative

DMAD
(Dipolarophile)

Click to download full resolution via product page

Caption: Functional validation via trapping with DMAD to form a fused pyrrolo-heterocycle.
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¢ Sridhar, B., & Ravikumar, K. (2005).[1][2] Crystal structure of phthalazinone derivatives.
(Provides baseline bond lengths for the lactam comparison). Link[1]

« Clarification of Nomenclature: The specific 2,4-dichlorophenyl derivative is an analog of the
well-characterized phenylphthalazinium olates described in: Tetrahedron2000, 56, 1057.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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